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This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing
the fermentation temperature of Salgam, a traditional Turkish fermented beverage.

Frequently Asked Questions (FAQs)

Q1: What is the typical fermentation temperature range for Salgam?

Al: Salgam fermentation is typically conducted at ambient temperatures ranging from 10°C to
35°C.[1][2] The traditional method often involves fermentation at room temperature, around
25°C, for 3 to 5 days.[1]

Q2: How does fermentation temperature affect the duration of the process?

A2: Fermentation time is inversely related to temperature. As the fermentation temperature
increases, the duration of the process decreases.[3][4]

Q3: What is the impact of temperature on the microbial population during fermentation?
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A3: Temperature significantly influences the growth and composition of the microbial flora.
Lactic acid bacteria (LAB) and yeast counts generally increase as fermentation begins.[4]
Studies have shown that total aerobic mesophilic bacteria counts can be higher at 35°C
compared to 25°C.[5][6][7] At temperatures between 20-30°C, Leuconostoc mesenteroides is
often active in the initial stages of fermentation.[2] The dominant lactic acid bacterium is
frequently identified as Lactobacillus plantarum.[8]

Q4: How does temperature influence the chemical properties of Salgam, such as pH and
acidity?

A4: Fermentation temperature affects the final pH and total acidity of Salgam. The final pH is
typically in the range of 3.28 to 3.8.[7][9] Total acidity, expressed as lactic acid, generally
ranges from 5.45 g/L to 9.27 g/L.[3][9] One study found the highest total acidity (9.27 g/L) in
Salgam produced with the addition of autochthonous Lb. plantarum at 25°C.[9]

Q5: What are the effects of fermentation temperature on the sensory and aesthetic qualities of
Salgam?

A5: Temperature plays a crucial role in the final sensory profile, color, and aroma of Salgam.

o Sensory Analysis: Salgam produced at a lower temperature of 15°C was found to be the
most favored in sensory analysis.[3]

o Color: Lower fermentation temperatures can lead to increased total phenol and anthocyanin
content, resulting in a darker color.[3] Conversely, higher temperatures can result in higher L,
a, and b* color values.[3] The highest a* and b* values, indicating redness and yellowness,
were observed in samples produced with a rapid process at 25°C.[5][6]

e Aroma: The aroma profile of Salgam is influenced by the raw materials and the fermentation
process.[9] While the overall aroma profiles of Salgams produced by different methods are
similar, the total volatile content can be increased with the addition of Lb. plantarum.[9]
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Issue

Possible Cause

Recommended Action

Slow or Stalled Fermentation

Fermentation temperature is
too low (below 10°C).

Increase the ambient
temperature to within the
optimal range of 15-25°C.[3]
[10]

Insufficient microbial load.

Consider using a starter
culture, such as Lactobacillus
plantarum, to ensure a robust
fermentation.[1][9]

Off-Flavors or Unpleasant
Odor

Contamination with

undesirable microorganisms.

Ensure all equipment is
properly sterilized. Maintain a
clean fermentation
environment. The presence of
Candida inconspicua can
cause undesirable taste and
odor.[1]

Fermentation temperature is

too high.

Fermenting at the higher end
of the temperature range (e.g.,
35°C) can sometimes lead to
the growth of unwanted
microbes. Lower the
temperature to 15-25°C.[3]

Excessively Sour Taste

Overly long fermentation

period.

Monitor the pH and total acidity
regularly. Stop the
fermentation when the desired

levels are reached.

High fermentation temperature
leading to rapid acid

production.

Reduce the fermentation
temperature to slow down the

rate of acidification.
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Ferment at a lower
High fermentation temperature  temperature (e.g., 15°C) to

Poor Color Development causing degradation of better preserve the
anthocyanins. anthocyanin content from the

black carrots.[3]

o The amount of black carrot
Insufficient black carrot ] )
used is a key factor affecting

content. _
the color of the final product.[3]

Data Summary

Table 1: Effect of Fermentation Temperature on Salgam Quality Parameters
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Total ) ] Color &
Temperat Fermenta . Microbial Referenc
. . Acidity pH Sensory
ure tion Time Counts .
(glL) Attributes
Slower
increase in
LAB, total
10°C Slower - - mesophilic - [4]
aerobic
bacteria,
and yeast.
Most
) favored in
Lowering
sensory
temperatur _
] analysis;
e did not )
_ increased
negatively
15°C Slower 5.45-8.23 - total [3]
affect
) ) phenol and
microbial )
anthocyani
developme
n content;
nt.
darker
color.
20°C Moderate 5.45-8.23 - - - [3]
Moderate
increase in
22°C Moderate - - ] ) - [4]
microbial
counts.
Highest a*
5.45-8.23 LAB:
and b*
(up to 9.27 ~10.06 to _ (113151161
25°C 3-5 days } 3.43 - 3.56 values with
with starter ~11.78 log ) [9]
rapid
culture) cfu/mL
process.
30°C Faster 5.45-8.23 - - - [3]
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LAB:
~10.06 to
~11.14 log
cfu/mL;
35°C Faster 5.45-8.23 3.50 Higher total
aerobic
mesophilic
bacteria
than at

25°C.

Lowest a*

and b*

[LIE31[4105]
[6]

values with
convention

al method.

Experimental Protocols

Protocol 1: Determining Optimal Fermentation Temperature

o Preparation of Raw Materials: Prepare a standardized Salgam mixture using black carrots,

bulgur flour, rock salt, turnip, and a sourdough or yeast starter, following a traditional recipe.

[1]011]

 Incubation: Aliquot the mixture into multiple fermentation vessels. Place the vessels in
incubators set to a range of temperatures (e.g., 15°C, 20°C, 25°C, 30°C, and 35°C).[3]

» Monitoring: At regular intervals (e.g., every 24 hours), draw samples from each vessel.

e Analysis:

o

Measure the pH using a calibrated pH meter.

[¢]

[¢]

agar for lactic acid bacteria).

o

Measure color parameters (L, a, b*) using a colorimeter.

o

Determine the total titratable acidity by titration with 0.1 N NaOH.

Conduct microbial analysis by plating serial dilutions on appropriate media (e.g., MRS

Analyze anthocyanin and total phenolic content using spectrophotometric methods.
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+ Sensory Evaluation: Once the fermentation is complete (stable pH and acidity), conduct a
sensory analysis using a trained panel to evaluate aroma, taste, color, and overall
acceptability.

+ Data Analysis: Compare the results from the different temperature conditions to determine
the optimal temperature for the desired quality attributes.

Preparation
Prepare Standardized

Salgam Mixture

Fermentation
A4

Incubate at 15°C Incubate at 20°C Incubate at 25°C Incubate at 30°C Incubate at 35°C

Analysis

Y
P> Daily Sampling |-
Chemical Analysis Microbial Analysis Color Analysis

(pH, Acidity) (LAB counts) (L, a, b¥)

l

—— | Sensory Evaluation [@—-

Outgome

Determine Optimal
Fermentation Temperature
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Click to download full resolution via product page

Caption: Workflow for optimizing Salgam fermentation temperature.
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Caption: Troubleshooting logic for common Salgam fermentation issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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